4-(4-ethyl-phenyl)-3H-thiazol-2-one

• CAS No.: 93258-85-6
• Molecular Formula: C11H11NOS
• Molecular Weight: 205.28 g/mol
• IUPAC Name: 4-(4-ethylphenyl)-3H-1,3-thiazol-2-one
• InChI: InChI=1S/C11H11NOS/c1-2-8-3-5-9(6-4-8)10-7-14-11(13)12-10/h3-7H,2H2,1H3,(H,12,13)
• InChI Key: ZSXWPLLSBYUBRV-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C2=CSC(=O)N2

Description

4-(4-Ethyl-phenyl)-3H-thiazol-2-one is a thiazolone derivative featuring a 3H-thiazol-2-one core substituted at the 4-position with a 4-ethylphenyl group. Thiazolones are heterocyclic compounds of significant interest in medicinal and synthetic chemistry due to their diverse biological activities, including antimicrobial, anticancer, and enzyme-inhibitory properties.

Synthesis of 3H-thiazol-2-ones typically follows the Hantzsch method, involving α-halo carbonyl compounds and ammonium thiocarbamate (Figure 4-7a, ).

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituent at the 4-position of the thiazolone ring significantly influences molecular properties. Key comparisons include:

Compound Name	Substituent(s)	Key Properties	Reference
4-(4-Ethyl-phenyl)-3H-thiazol-2-one	4-Ethylphenyl	Enhanced lipophilicity; potential for improved bioavailability.
3-Ethylbenzo[d]thiazol-2(3H)-one	3-Ethyl, benzo-fused ring	Increased aromaticity; altered electron distribution for reactivity modulation.
4-(4-Fluorophenyl)-3H-thiazol-2-one	4-Fluorophenyl	Higher electronegativity; may enhance binding to polar enzyme active sites.
4-(4-Methoxyphenyl)-3H-thiazol-2-one	4-Methoxyphenyl	Methoxy group improves solubility but reduces metabolic stability.

Key Observations :

• Lipophilicity : The ethyl group in 4-(4-ethyl-phenyl)-3H-thiazol-2-one provides greater hydrophobicity than methoxy or fluoro substituents, favoring passive diffusion across biological membranes .

Structural and Crystallographic Insights

Isostructural compounds such as 4-(4-fluorophenyl)-2-(5-(4-fluorophenyl)-pyrazolyl)thiazole () adopt triclinic (P 1̄) symmetry with planar molecular conformations.